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Compound of Interest

Compound Name:
(1S)-1-(4-azepan-1-

ylphenyl)ethanol

Cat. No.: B13155011

Get Quote

Executive Summary & Compound Profile
Target Analyte: (1S)-1-(4-azepan-1-ylphenyl)ethanol Molecular Formula: C

H

NO Molecular Weight: 219.33 g/mol CAS Registry (Generic/Racemic):Referenced via analog 1-
(4-aminophenyl)ethanol derivatives

This guide details the spectral fingerprint of a chiral secondary alcohol featuring a para-

substituted azepane (homopiperidine) ring. This molecule represents a critical pharmacophore

found in selective estrogen receptor modulators (SERMs) and antihistamines. The

characterization challenge lies in distinguishing the enantiomer (1S vs 1R) and verifying the

electronic influence of the azepane nitrogen on the aromatic system.

Structural Logic
The molecule consists of three distinct magnetic environments:
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The Electron-Rich Aromatic Core: A p-disubstituted benzene ring. The azepane nitrogen acts

as a strong mesomeric donor (+M), significantly shielding the ortho protons.

The Azepane Ring: A 7-membered saturated nitrogen heterocycle, displaying characteristic

flexibility and methylene multiplets.[1]

The Chiral Ethanol Chain: A rigid stereocenter requiring chiral HPLC or polarimetry for

absolute configuration assignment.

Synthesis & Isolation Workflow
To ensure spectral integrity, the sample must be isolated from its ketone precursor (1-(4-

azepan-1-yl)ethanone) and enantiomerically enriched.

Recommended Enantioselective Route
The (1S)-isomer is typically accessed via Corey-Bakshi-Shibata (CBS) Reduction or

asymmetric transfer hydrogenation using a Ruthenium-TsDPEN catalyst.

4-Fluoroacetophenone 1-(4-Azepan-1-yl)ethanone
(SnAr Substitution)

+ Azepane, K2CO3, DMSO Asymmetric Reduction
(Ru-Cat / (S,S)-TsDPEN)

HCOOH/TEA (1S)-1-(4-azepan-1-ylphenyl)ethanol
Target Analyte

>95% ee

Click to download full resolution via product page

Figure 1: Synthetic pathway prioritizing enantiomeric excess (ee) preservation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Chemical shifts (

) are reported in CDCl

at 500 MHz.[2] Values are derived from fragment analysis of 4-amino-substituted
phenylethanols.

Proton NMR ( H NMR)
The spectrum is defined by the AA'BB' aromatic system and the azepane distinct multiplets.
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Region (ppm) Multiplicity Integration Assignment
Mechanistic
Insight

Aromatic 7.20 – 7.25
Doublet (

Hz)
2H

Ar-H (meta to

N)

Deshielded

by ethanol

induction;

less electron-

rich.

Aromatic 6.65 – 6.70
Doublet (

Hz)
2H

Ar-H (ortho to

N)

Diagnostic:

Strong

shielding due

to N-lone pair

resonance

(+M effect).

Chiral Center 4.75 – 4.82
Quartet (

Hz)
1H CH-OH

Characteristic

of benzylic

secondary

alcohols.

Azepane 3.45 – 3.55
Triplet

(broad)
4H

N-CH

-

Deshielded

by Nitrogen.

Broadening

may occur

due to ring

flip.

Hydroxyl 1.80 – 2.10 Broad Singlet 1H -OH

Shift varies

with

concentration

(H-bonding).

Azepane 1.70 – 1.80 Multiplet 4H
Azepane C-

3/C-6

Internal ring

protons.

Azepane 1.50 – 1.60 Multiplet 4H
Azepane C-

4/C-5

Most shielded

ring protons.

Methyl 1.45 – 1.48 Doublet ( 3H -CH Coupled to

the chiral
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Hz) methine.

Carbon NMR ( C NMR)
Key diagnostic peaks for verification:

148.0 ppm: Aromatic C-N (Quaternary, highly deshielded).

132.5 ppm: Aromatic C-alkyl (Quaternary).

126.5 ppm: Aromatic CH (meta to N).

111.0 ppm: Aromatic CH (ortho to N, highly shielded).

70.2 ppm: Benzylic C-OH (Chiral center).

50.5 ppm: Azepane N-CH

.

24.5 - 28.0 ppm: Azepane internal CH

carbons.

Mass Spectrometry (MS) & Fragmentation
Method: ESI+ (Electrospray Ionization) or EI (Electron Impact).

The mass spectrum is dominated by the stability of the nitrogen lone pair and the benzylic

cation.

Fragmentation Pathway (EI - 70eV)
Molecular Ion (

): 219 m/z (Prominent due to aromatic stability).

Base Peak (
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or

):

Loss of -CH

(204 m/z) is observed but less favored.

Loss of -OH (202 m/z): Formation of the resonance-stabilized quinoid-like cation.

Alpha Cleavage: Loss of the azepane ring or fragmentation within the ring (tropylium-like

ions).

Molecular Ion
[M]+ m/z 219

[M - H2O]+
m/z 201

- H2O (18)

Azepane Ring Loss
Fragment m/z ~120

C-N Cleavage

Stabilized Benzylic Cation
(Quinoid Resonance)

Resonance

Click to download full resolution via product page

Figure 2: Predicted fragmentation pattern emphasizing the stability of the dehydrated benzylic

cation.

Infrared (IR) Spectroscopy
Sampling: ATR (Attenuated Total Reflectance) on neat oil/solid.

3350 – 3450 cm
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: O-H stretch (Broad, intermolecular H-bonding).

2920 – 2850 cm

: C-H stretch (Aliphatic, strong contribution from Azepane).

1610, 1520 cm

: Aromatic C=C ring stretches. The 1520 band is often intensified by the N-conjugation.

1180 – 1250 cm

: C-N stretch (Aromatic amine).

1050 – 1100 cm

: C-O stretch (Secondary alcohol).

Stereochemical Validation (Critical Quality Attribute)
Since NMR is achiral (without shift reagents), the (1S) configuration must be validated via

Chiral HPLC or Polarimetry.

Protocol: Chiral HPLC
Column: Daicel Chiralcel OD-H or AD-H (Cellulose/Amylose tris-carbamates).

Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV at 254 nm.

Expectation: The (S)-enantiomer typically elutes second on OD-H columns for 1-aryl

ethanols, but standards must be run.

Protocol: Polarimetry
Specific Rotation

: Based on analogs like (S)-1-(4-chlorophenyl)ethanol, the expected rotation is negative.[2]
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Predicted Value:

to

(

, CHCl

).

Note: The presence of the heavy azepane ring may alter the magnitude, but the sign is

generally conserved for the (S)-configuration in this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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